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Chlordecone Contamination in Caribbean Fish:
A Comparative Analysis
A comprehensive review of chlordecone levels across various fish species in the French West

Indies, detailing contamination levels, analytical methodologies, and the ecological pathways of

this persistent organic pollutant.

Fort-de-France, Martinique & Pointe-à-Pitre, Guadeloupe – Decades after its ban, the

persistent organochlorine pesticide chlordecone continues to contaminate the aquatic

ecosystems of Martinique and Guadeloupe. Used extensively in banana plantations from 1972

to 1993, this resilient chemical has seeped into soils and waterways, leading to significant

bioaccumulation in local fauna, particularly fish.[1] This guide provides a comparative analysis

of chlordecone levels in different fish species, offering crucial data for researchers, scientists,

and public health professionals.

Quantitative Analysis of Chlordecone
Contamination
Studies conducted in the coastal waters of Guadeloupe and Martinique have revealed

widespread contamination of marine life with chlordecone. The levels of contamination vary

significantly among different species, influenced by their habitat, diet, and trophic level.[2][3]

Detritivorous and omnivorous fish, especially those inhabiting mangrove ecosystems, have

been found to contain the highest concentrations of this pesticide.[4][5]
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Below is a summary of chlordecone concentrations measured in various fish species from the

marine waters of Guadeloupe and Martinique. The data is compiled from several research

studies and presented in micrograms per kilogram (µg/kg) of wet weight.

Fish Species Trophic Group Location

Mean
Chlordecone
Concentration
(µg/kg ww)

Maximum
Chlordecone
Concentration
(µg/kg ww)

Oreochromis

mossambicus

(Mozambique

Tilapia)

Detritivore Guadeloupe 156.4 ± 7.4 1036

Mugil cephalus

(Flathead Grey

Mullet)

Detritivore Guadeloupe Not Specified 705

Mugil curema

(White Mullet)
Detritivore Guadeloupe Not Specified 690

Centropomus

undecimalis

(Common

Snook)

Carnivore Guadeloupe Not Specified 628

Chloroscombrus

chrysurus

(Atlantic Bumper)

Planktivore Guadeloupe Not Specified 185

Wild Red Tilapia Not Specified
Martinique

(Lézarde River)
Not Specified 386 and 196

Farmed Red

Tilapia
Not Specified Martinique Not Specified 132

Various Marine

Species
Various

Guadeloupe &

Martinique
Highly variable up to 1000

Data sourced from Dromard et al., 2016 and Coat et al., 2006.[2][6]
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It is important to note that in 17.9% of the samples analyzed in one extensive study,

chlordecone concentrations exceeded the maximum acceptable level of 20 µg/kg for fish as

set by French regulations.[1]

Experimental Protocols for Chlordecone Analysis
The accurate quantification of chlordecone in fish tissues is critical for monitoring and risk

assessment. The following is a generalized protocol based on methodologies reported in the

cited research.[2]

1. Sample Preparation:

Fish samples are collected from various locations.

Muscle tissue (fillet) is typically used for analysis. For smaller organisms, the entire body

may be homogenized.

Samples are homogenized to ensure a uniform consistency.

2. Extraction:

A known weight of the homogenized tissue is subjected to solvent extraction.

Commonly used solvents include a mixture of hexane and acetone or pentane and acetone.

The extraction is performed to isolate the lipophilic chlordecone from the tissue matrix.

3. Clean-up:

The solvent extract, containing lipids and other co-extracted compounds, undergoes a clean-

up procedure.

Florisil, a magnesium silicate adsorbent, is often used in a column chromatography setup to

separate chlordecone from interfering substances.

4. Analytical Quantification:

The purified extract is then concentrated and analyzed using one of the following methods:
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Gas Chromatography with Electron Capture Detection (GC-ECD): A highly sensitive

technique for detecting halogenated compounds like chlordecone. The limit of

quantification for this method is typically around 5 µg/kg (wet weight).[2]

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):

This method offers high selectivity and sensitivity, with a lower limit of quantification of

approximately 3 µg/kg (wet weight).[2]

Visualizing the Contamination Pathway and
Analysis Workflow
To better understand the processes of chlordecone contamination and analysis, the following

diagrams have been generated using Graphviz.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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